2-Hydroxybutanedioic acid disec-butyl ester

• Molecular Formula: C12H22O5
• Molecular Weight: 246.30 g/mol
• IUPAC Name: dibutan-2-yl 2-hydroxybutanedioate
• InChI: InChI=1S/C12H22O5/c1-5-8(3)16-11(14)7-10(13)12(15)17-9(4)6-2/h8-10,13H,5-7H2,1-4H3
• InChI Key: ZIMBBQCBXSMSPH-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)OC(=O)CC(C(=O)OC(C)CC)O

Description

2-Hydroxybutanedioic acid disec-butyl ester is a useful research compound. Its molecular formula is C12H22O5 and its molecular weight is 246.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Di-sec-butyl-DL-malate was prepared using a procedure similar to Example 3. This compound was isolated as a bottoms product. To the reaction flask, DL-malic acid (80.23 g), 2-butanol (220 mL) and Amberlyst® 15 ion exchange resin (11.2 g) were added. The mixture was placed under nitrogen and heated to reflux. At 102° C., one phase started to collect in the Dean-Stark trap. The reaction was maintained at 102° C. for 4 hr. During this time, the water/alcohol azeotrope was removed as fresh alcohol was added. The product was dissolved in diethyl ether, separated from the catalyst via filtration over a bed of silica, washed with saturated sodium bicarbonate a number of times, washed once with water, and dried over magnesium sulfate. Diethyl ether was removed via rotary evaporation. Di-sec-butyl-DL-malate was obtained as a low viscosity, clear light yellow liquid with no detectable odor (46 g, 31% yield) after pumping on the sample in vacuo to remove residual 2-butanol.